![molecular formula C15H13Cl2FN2O3S B3551436 N~2~-(2,3-dichlorophenyl)-N~1~-(2-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide](/img/structure/B3551436.png)
N~2~-(2,3-dichlorophenyl)-N~1~-(2-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide
Overview
Description
N~2~-(2,3-dichlorophenyl)-N~1~-(2-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide, commonly known as DFG-10, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
DFG-10 exerts its pharmacological effects through the inhibition of various enzymes, including FAAH, COX-2, and MMP-9. FAAH inhibition leads to an increase in endocannabinoid levels, which can result in analgesic and anti-inflammatory effects. COX-2 inhibition leads to a decrease in prostaglandin synthesis, which can result in anti-inflammatory and analgesic effects. MMP-9 inhibition leads to a decrease in tumor cell invasion and angiogenesis, which can result in anti-tumor effects.
Biochemical and Physiological Effects
DFG-10 has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-tumor effects. DFG-10 has also been shown to exhibit potent antioxidant activity, which can protect cells from oxidative stress and damage.
Advantages and Limitations for Lab Experiments
DFG-10 possesses several advantages for lab experiments, including its potent and selective inhibitory activity against various enzymes, its ability to exhibit multiple pharmacological effects, and its potential applications in various fields. However, DFG-10 also possesses several limitations, including its relatively complex synthesis method, its potential toxicity, and its limited availability.
Future Directions
DFG-10 has significant potential for future research and development. Some of the potential future directions for DFG-10 include the development of novel drugs for the treatment of various neurological disorders, the development of novel anti-inflammatory and analgesic drugs, and the development of novel cancer therapies. Additionally, further research is needed to fully understand the pharmacological effects and mechanisms of action of DFG-10.
Scientific Research Applications
DFG-10 has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuropharmacology, and cancer research. In medicinal chemistry, DFG-10 has been shown to exhibit potent and selective inhibitory activity against various enzymes, including FAAH, COX-2, and MMP-9. In neuropharmacology, DFG-10 has been shown to possess significant anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various neurological disorders. In cancer research, DFG-10 has been shown to exhibit potent anti-tumor activity, making it a potential candidate for the development of novel cancer therapies.
properties
IUPAC Name |
2-(2,3-dichloro-N-methylsulfonylanilino)-N-(2-fluorophenyl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2FN2O3S/c1-24(22,23)20(13-8-4-5-10(16)15(13)17)9-14(21)19-12-7-3-2-6-11(12)18/h2-8H,9H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPXAHCRBUZZEOP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC(=O)NC1=CC=CC=C1F)C2=C(C(=CC=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2FN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.